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Compound of Interest

Compound Name: 2-Tributylstannylbenzothiazole

Cat. No.: B169549

2-Tributylstannylbenzothiazole: A Technical
Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of 2-tributylstannylbenzothiazole, a versatile organotin reagent with significant
applications in organic synthesis. Due to the limited availability of specific experimental data for
this compound in publicly accessible literature, this guide draws upon established principles of
organotin chemistry and the known reactivity of related benzothiazole and tributylstannane
derivatives to offer a robust predictive profile.

Core Properties and Data

While specific experimental values for 2-tributylstannylbenzothiazole (CAS Registry Number:
105455-58-7) are not extensively reported, its physical and chemical characteristics can be
inferred from analogous compounds and general principles of organic chemistry.

Table 1: Estimated Physicochemical Properties of 2-Tributylstannylbenzothiazole
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Estimated
Property Lo Notes
Value/Characteristic
Molecular Formula C19H31NSn
Molecular Weight 424.16 g/mol
Likely a colorless to pale o ]
o ) Based on similar organotin
Appearance yellow liquid or low-melting
] compounds.
solid
Organotin compounds of this
molecular weight typically have
Boiling Point > 200 °C at reduced pressure high boiling points and are
often purified by vacuum
distillation.
Soluble in common organic
- solvents (e.g., THF, toluene, Characteristic of organotin
Solubility ) )
dichloromethane). Insoluble in compounds.
water.
Stable under inert atmosphere. )
- - ] The tin-carbon bond can be
Stability Sensitive to strong acids and

oxidizing agents.

cleaved by electrophiles.

Note: The data presented in Table 1 are estimations and should be used as a guideline.

Experimental determination is recommended for precise values.

Synthesis and Experimental Protocols

The synthesis of 2-tributylstannylbenzothiazole typically involves the reaction of a lithiated

benzothiazole intermediate with tributyltin chloride. While a specific, detailed protocol for this

exact compound is not readily available, a general and reliable method can be adapted from

procedures for similar organostannanes.

General Experimental Protocol for the Synthesis of 2-
Tributylstannylbenzothiazole
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Materials:

Benzothiazole

e n-Butyllithium (n-BuLi) in hexanes

o Tributyltin chloride (BusSnCl)

e Anhydrous tetrahydrofuran (THF)

e Anhydrous diethyl ether or hexanes for workup

e Saturated aqueous sodium bicarbonate solution

o Saturated aqueous sodium chloride solution (brine)
e Anhydrous magnesium sulfate or sodium sulfate
 Inert gas (Argon or Nitrogen)

Procedure:

e Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic
stir bar, a thermometer, a rubber septum, and a nitrogen/argon inlet is charged with a
solution of benzothiazole in anhydrous THF. The solution is cooled to -78 °C in a dry
ice/acetone bath.

e Lithiation: n-Butyllithium (1.1 equivalents) is added dropwise to the stirred solution via
syringe, maintaining the temperature at -78 °C. The reaction mixture is stirred at this
temperature for 1-2 hours. The formation of the 2-lithiated benzothiazole can be monitored
by the color change of the solution.

o Stannylation: Tributyltin chloride (1.2 equivalents) is added dropwise to the reaction mixture
at -78 °C. The mixture is then allowed to warm slowly to room temperature and stirred
overnight.

o Workup: The reaction is quenched by the slow addition of a saturated aqueous solution of
sodium bicarbonate. The aqueous layer is extracted with diethyl ether or hexanes. The
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combined organic layers are washed with brine, dried over anhydrous magnesium sulfate or
sodium sulfate, and filtered.

 Purification: The solvent is removed under reduced pressure. The crude product is then
purified by vacuum distillation or column chromatography on silica gel to yield 2-
tributylstannylbenzothiazole.

Diagram 1: Synthesis of 2-Tributylstannylbenzothiazole
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[https://www.benchchem.com/product/b169549#physical-and-chemical-properties-of-2-
tributylstannylbenzothiazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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